2-(Ethylamino)ethanol 2-(Ethylamino)ethanol Ethylaminoethanol, [combustible liquid label] appears as a colorless liquid with an amine-like odor. Slightly less dense than water. May mildly irritate skin and eyes. At high temperature may decompose to yield toxic oxides of nitrogen.
Brand Name: Vulcanchem
CAS No.: 110-73-6
VCID: VC0046374
InChI: InChI=1S/C4H11NO/c1-2-5-3-4-6/h5-6H,2-4H2,1H3
SMILES: CCNCCO
Molecular Formula: C4H11NO
Molecular Weight: 89.14 g/mol

2-(Ethylamino)ethanol

CAS No.: 110-73-6

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VCID: VC0046374

Molecular Formula: C4H11NO

Molecular Weight: 89.14 g/mol

2-(Ethylamino)ethanol - 110-73-6

CAS No. 110-73-6
Product Name 2-(Ethylamino)ethanol
Molecular Formula C4H11NO
Molecular Weight 89.14 g/mol
IUPAC Name 2-(ethylamino)ethanol
Standard InChI InChI=1S/C4H11NO/c1-2-5-3-4-6/h5-6H,2-4H2,1H3
Standard InChIKey MIJDSYMOBYNHOT-UHFFFAOYSA-N
SMILES CCNCCO
Canonical SMILES CCNCCO
Boiling Point 169.5 °C
Flash Point 160 °F (NFPA, 2010)
Physical Description Ethylaminoethanol, [combustible liquid label] appears as a colorless liquid with an amine-like odor. Slightly less dense than water. May mildly irritate skin and eyes. At high temperature may decompose to yield toxic oxides of nitrogen.
Description Ethylaminoethanol, [combustible liquid label] appears as a colorless liquid with an amine-like odor. Slightly less dense than water. May mildly irritate skin and eyes. At high temperature may decompose to yield toxic oxides of nitrogen.
Synonyms (2-Hydroxyethyl)ethylamine; 2-(Ethylamino)ethanol; 2-(Monoethylamino)ethanol; 2-(N-Ethylamino)ethanol; Amino Alcohol MEM; N-(2-Hydroxyethyl)-N-ethylamine; N-(2-Hydroxyethyl)ethylamine; N-Ethyl-2-aminoethanol; N-Ethyl-N-(2-hydroxyethyl)amine; N-Ethyl-
PubChem Compound 8072
Last Modified Nov 11 2021
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